Cas no 2680722-51-2 (3-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid)

• Product Name: 3-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid
• CAS No: 2680722-51-2
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5632902
• PubChem ID: 165923761
• Update Time: 2025-06-11

3-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680722-51-2
• EN300-28287384
• 3-[(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutyl]benzoic acid
• 3-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-10-5-9(6-10)7-2-1-3-8(4-7)11(18)19/h1-4,9-10H,5-6H2,(H,17,20)(H,18,19)
• InChI Key： PGMUEUCVJPSDIL-UHFFFAOYSA-N
• SMILES： FC(C(NC1CC(C2C=CC=C(C(=O)O)C=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid

3-(1R,3R)-3-(2,2,2-Trifluoroacetamido)Cyclobutylbenzoic Acid (CAS No. 2680722-51-2): An Emerging Compound in Medicinal Chemistry

3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid (CAS No. 2680722-51-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclobutyl derivatives and is characterized by the presence of a trifluoroacetamido group, which imparts distinct chemical and biological properties.

The trifluoroacetamido group is a key functional moiety in this molecule, contributing to its stability and reactivity. The cyclobutyl ring, on the other hand, provides a rigid structure that can influence the conformational flexibility and binding affinity of the molecule. These structural elements make 3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid an intriguing candidate for various pharmacological studies.

Recent research has focused on the synthesis and characterization of 3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid. Studies have shown that this compound can be synthesized through a multi-step process involving the formation of the cyclobutyl ring and subsequent introduction of the trifluoroacetamido group. The synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale and industrial production.

In terms of biological activity, 3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid has demonstrated promising results in several assays. Preliminary studies have indicated that this compound exhibits potent anti-inflammatory properties, which could be attributed to its ability to modulate key signaling pathways involved in inflammation. Additionally, it has shown potential as an inhibitor of certain enzymes that play a role in disease progression.

One of the notable applications of 3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid is in the treatment of neurodegenerative disorders. Research has suggested that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings have sparked interest in further investigating its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic applications, 3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid has also been explored for its use in diagnostic imaging. The unique chemical properties of this compound make it a suitable candidate for developing contrast agents that can enhance the visibility of specific tissues or organs during medical imaging procedures. This could lead to more accurate diagnoses and better patient outcomes.

The safety profile of 3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid is another important aspect that has been studied extensively. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 3-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid (CAS No. 2680722-51-2) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research will continue to elucidate its full potential and pave the way for new advancements in the field.